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Compound of Interest

Compound Name: Pramipexole-d7-1 dihydrochloride

Cat. No.: B15619267

Abstract

Pramipexole-d7 dihydrochloride is the deuterium-labeled analogue of Pramipexole
dihydrochloride, a potent non-ergot dopamine agonist. Its primary application is as a high-
fidelity internal standard for the quantitative analysis of Pramipexole in biological matrices using
mass spectrometry. This guide provides a comprehensive overview of its chemical properties,
the mechanism of action of its non-labeled counterpart, and detailed protocols for its
application in bioanalytical assays, tailored for researchers and professionals in drug
development.

Introduction

Pramipexole is a well-established therapeutic agent for managing the signs and symptoms of
idiopathic Parkinson's disease and for the treatment of moderate-to-severe primary Restless
Legs Syndrome (RLS).[1][2] It functions by selectively stimulating dopamine receptors in the
brain.[3] Pramipexole-d7 dihydrochloride is a stable, isotopically labeled version of Pramipexole
dihydrochloride where seven hydrogen atoms on the propyl group have been replaced with
deuterium.[4] This substitution results in a molecule that is chemically identical to Pramipexole
but has a higher molecular weight. This key difference makes it an ideal internal standard for
sensitive and accurate quantification in pharmacokinetic, bioequivalence, and metabolic
studies, particularly those employing Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).[5]
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Chemical and Physical Properties

Pramipexole-d7 dihydrochloride shares its core chemical structure and reactivity with the
unlabeled compound but is distinguished by its increased mass.

Caption: Chemical structure of Pramipexole-d7 Dihydrochloride.

Table 1: Physicochemical Properties of Pramipexole-d7 Dihydrochloride

Property Value Reference(s)

(6S)-6-(Propyl-d7-
) amino)-4,5,6,7-tetrahydro-1,3-
Chemical Name ) o [4]
benzothiazole-2,6-diamine

dihydrochloride

Molecular Formula C10H12D7NsS - 2HCI

Molecular Weight ~291.30 g/mol

CAS Number 2702798-58-9 [4]
White to off-white crystalline

Appearance [61[7]
powder

. Freely soluble in water and
Solubility _ _ [71[8]
methanol; soluble in DMSO

Mechanism of Action (Pramipexole)

The therapeutic effects of Pramipexole are derived from its activity as a dopamine agonist with
high selectivity and full intrinsic activity at the D2 subfamily of dopamine receptors, which
includes the D2, D3, and D4 receptor subtypes.[3] It possesses a particularly high affinity for
the D3 receptor.[9] The precise mechanism for treating Parkinson's disease is not fully known
but is believed to involve the stimulation of dopamine receptors in the striatum, compensating
for the reduced dopamine levels characteristic of the disease.[1][10]

Activation of these G-protein coupled receptors (GPCRs) by Pramipexole initiates a signaling
cascade that inhibits the enzyme adenylyl cyclase. This leads to a reduction in intracellular
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cyclic AMP (cAMP) levels, which in turn modulates downstream ion channel activity and
reduces neuronal excitability, helping to restore balance in motor control pathways.
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Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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